Cas no 19241-15-7 (2,5-Dimethylphenyl isothiocyanate)

2,5-Dimethylphenyl isothiocyanate is an organic compound characterized by the presence of an isothiocyanate functional group attached to a 2,5-dimethylphenyl moiety. This reagent is commonly employed in synthetic chemistry for the preparation of thiourea derivatives and other sulfur-containing compounds, owing to its high reactivity with amines and nucleophiles. Its well-defined structure and stability under standard conditions make it a reliable intermediate for pharmaceutical and agrochemical research. The compound's purity and consistent performance are critical for applications requiring precise molecular modifications. Proper handling is advised due to its potential lachrymatory properties and sensitivity to moisture.

2,5-Dimethylphenyl isothiocyanate structure

19241-15-7 structure

Product Name:2,5-Dimethylphenyl isothiocyanate

CAS No:19241-15-7

MF:C₉H₉NS

MW:163.239460706711

MDL:MFCD00046798

CID:173579

PubChem ID:140499

Update Time:2025-08-05

2,5-Dimethylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

- Benzene,2-isothiocyanato-1,4-dimethyl-
- 2-isothiocyanato-1,4-dimethylbenzene
- AKOS B016335
- ART-CHEM-BB B016335
- 2,5-DIMETHYLPHENYL ISOTHIOCYANATE
- 2,5-Dimethylisothiocyanatobenzene
- 2,5-Dimethylphenyl isothiocyate, 99%
- 2-Isothiocyanato-1,4-dimethylbenzene #
- 2,5-DIMETHYLPHENylisoTHIOCYANATE
- Benzene, 2-isothiocyanato-1,4-dimethyl-
- 2,5-xylyl isothiocyanate
- DTXSID30172825
- FT-0610472
- SCHEMBL191588
- MS-21996
- MFCD00046798
- AKOS000306180
- EN300-01226
- J-802057
- F0001-2332
- 2-isothiocyanato-1,4-dimethyl-benzene
- A813565
- 2,5-dimethylphenyl-isothiocyanate
- 19241-15-7
- A813554
- STK397852
- DTXCID2095316
- G64736
- DB-020130
- 2,5-Dimethylphenyl isothiocyanate
- MDL： MFCD00046798
- Inchi： 1S/C9H9NS/c1-7-3-4-8(2)9(5-7)10-6-11/h3-5H,1-2H3
- InChI Key： RCBXZRJVMSWGAO-UHFFFAOYSA-N
- SMILES： S=C=NC1C=C(C)C=CC=1C

Computed Properties

Exact Mass: 163.04600
Monoisotopic Mass: 163.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 44.4A^2

Experimental Properties

Color/Form: Uncertain
Density: 1.08
Boiling Point: 120 °C
Flash Point: 121.2°C
Refractive Index: 1.554
PSA: 44.45000
LogP: 3.03770
Solubility: Uncertain

2,5-Dimethylphenyl isothiocyanate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT, CORROSIVE

2,5-Dimethylphenyl isothiocyanate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	004084-5g	2,5-Dimethylphenyl isothiocyanate	19241-15-7	98%	5g	600.0CNY	2021-07-13
abcr	AB226982-10 g	2,5-Dimethylphenyl isothiocyanate, 97%; .	19241-15-7	97%	10 g	€165.50	2023-07-20
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